Cas no 125804-07-1 (Sodium 2-ethylhexanoate)

Sodium 2-ethylhexanoate structure
Sodium 2-ethylhexanoate structure
Product Name:Sodium 2-ethylhexanoate
CAS No:125804-07-1
MF:C21H42O2
MW:326.556987285614
CID:134609
Update Time:2024-01-25

Sodium 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-ethyl-
    • 2-ETHYL HEXOIC ACID,AR
    • Sodium 2-ethylhexanoate
    • hexanoic acid, 2-ethyl-, tridecyl ester
    • Tridecyl 2-ethylhexanoate
    • Inchi: 1S/C21H42O2/c1-4-7-9-10-11-12-13-14-15-16-17-19-23-21(22)20(6-3)18-8-5-2/h20H,4-19H2,1-3H3
    • InChI Key: BFRLRPIMWQKGTM-UHFFFAOYSA-N
    • SMILES: C(OCCCCCCCCCCCCC)(=O)C(CC)CCCC

Computed Properties

  • Exact Mass: 326.31866
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 0.861±0.06 g/cm3(Predicted)
  • Boiling Point: 368.2±10.0 °C(Predicted)
  • PSA: 26.3

Sodium 2-ethylhexanoate Pricemore >>

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